Cas no 1934389-94-2 (2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile)

• Product Name: 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile
• CAS No: 1934389-94-2
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• MDL: MFCD29060247
• CID: 4630127
• PubChem ID: 121552290
• Update Time: 2025-05-19

2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]acetonitrile
• AT25735
• 2-[(1-oxothiolan-1-ylidene)amino]acetonitrile
• 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile

• MDL： MFCD29060247
• Inchi： 1S/C6H10N2OS/c7-3-4-8-10(9)5-1-2-6-10/h1-2,4-6H2
• InChI Key： PMCAALXWRQCXMF-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6

Additional information on 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile

Professional Introduction to 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile (CAS No. 1934389-94-2)

2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile, a compound with the CAS number 1934389-94-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its complex heterocyclic and nitrile functional groups, represents a promising candidate for further exploration in medicinal chemistry and drug development.

The molecular structure of 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile incorporates a thiolanone core, which is a rare motif in synthetic chemistry. This core structure is flanked by an amino group and a nitrile group, providing a versatile platform for further functionalization and derivatization. The presence of the 1λ?-thiolan-1-ylidene moiety suggests a potential for coordination chemistry applications, particularly with transition metals, which has been a focus of recent research in catalysis and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The thiolanone scaffold in 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile has shown promise in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. These preliminary findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's complexity but also demonstrate the growing sophistication of modern chemical synthesis techniques.

One of the most intriguing aspects of 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile is its potential role in medicinal chemistry. The combination of the amino and nitrile groups offers multiple sites for interaction with biological targets, making it a valuable building block for drug discovery. Recent studies have explored its derivatives as inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These studies have provided valuable insights into the compound's pharmacophore and have guided the design of more potent analogs.

The compound's stability under various conditions has also been a subject of investigation. Research has shown that 2-[(1-oxo-1λ?-thiolan-1-ylidene)amino]acetonitrile exhibits good stability in aqueous solutions at physiological pH, suggesting its potential for use in pharmaceutical formulations. Additionally, its solubility profile has been optimized through structural modifications to enhance bioavailability and therapeutic efficacy.

In conclusion, 2-(\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)\\(\\\)n-(\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n\\\\\n)))acetonitrile (CAS No. 1934389- 94 - 2) )) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features, combined with promising preliminary biological activity, make it an attractive candidate for further research. As synthetic methodologies continue to advance, the accessibility of such complex molecules will likely increase, opening new avenues for innovation in pharmaceuticals.